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Compound of Interest

Compound Name: PGDM

Cat. No.: B587613 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

Propylene Glycol Diacetate (PGDM) for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to answer specific operational

questions and ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
PGDM is a combustible liquid that can cause eye irritation and mild skin irritation.[1] Proper

protective measures are essential to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:
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Protection Type Equipment Rationale

Eye Protection
Goggles or safety glasses with

side-shields.[1]

To protect against splashes

that may cause eye irritation.

[1]

Skin Protection

Chemical resistant gloves

(e.g., nitrile or latex), a

chemical-resistant apron, and

long-sleeved clothing.[1][2]

To prevent mild skin irritation

from direct contact.

Respiratory Protection

A vapor respirator or NIOSH-

approved respirator is

recommended, especially in

poorly ventilated areas or

when aerosol formation is

possible.

To avoid inhalation of vapors

or mists.

Operational Plans: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of PGDM and

ensuring a safe laboratory environment.

Handling Procedures:

Always handle PGDM in a well-ventilated area to minimize vapor inhalation.

Keep the chemical away from heat, sparks, open flames, and other sources of ignition as it is

a combustible liquid. Above 86°C, explosive vapor/air mixtures may form.

Ground all equipment when handling the product to take precautionary measures against

static discharges. Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Do not ingest or breathe vapors or spray mist.

Wash hands thoroughly after handling.
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Storage Conditions:

Store in a cool, dry, and well-ventilated area away from heat sources.

Keep containers tightly closed in their original container to prevent contamination and

evaporation.

Store away from incompatible materials such as oxidizing agents and reducing agents.

Quantitative Data for PGDM
The following table summarizes key quantitative data for Propylene Glycol Diacetate.

Property Value

Molecular Formula C7H12O4

Molecular Mass 160.2 g/mol

Boiling Point 190-191°C

Melting Point -31°C

Flash Point 86°C

Auto-ignition Temperature 431°C

Relative Density 1.05 - 1.06 (water = 1)

Solubility in Water 10 g/100ml (good)

Vapor Pressure 30 Pa at 20°C

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, the

following sections provide detailed methodologies for procedures where PGDM or structurally

similar compounds may be used, such as in synthesis or as a component in biocompatibility

studies.

Example Protocol 1: Synthesis of 1,2-Propylene Glycol Diacetate
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This protocol is an example of a chemical synthesis process.

Objective: To synthesize 1,2-Propylene Glycol Diacetate via esterification.

Materials:

Propylene glycol monomethyl ether

Acetic acid

Catalyst: Metal ion-modified styrene-divinylbenzene sulfonic acid type acidic cation-

exchange resin

Fixed-bed reactor

Dehydration tower

Rectification equipment

Methodology:

Prepare the catalyst, which is a styrene-divinyl benzenesulfonic acid type acid cation

exchange resin modified by metal ions (e.g., Zn2+, Fe3+, Al3+).

Mix propylene glycol monomethyl ether and acetic acid in a molar ratio of 1:1.5 to 1:2.

Preheat the mixture to 100°C.

Continuously pass the preheated mixture through the fixed-bed reactor containing the

catalyst at a flow rate of 40L/h.

Maintain the reaction temperature between 115-125°C to carry out the esterification.

After the reaction is complete, transfer the product to a dehydration tower to remove water.

The resulting crude 1,2-propylene glycol diacetate is then purified by rectification to obtain

the final high-quality product.

Example Protocol 2: In Vitro Cytotoxicity Assay for a Polymer Extract
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This protocol, based on methods for evaluating biocompatibility of polymers, is an example of

how a substance like PGDM might be handled in a biological assay if it were a component or

leachable from a polymer.

Objective: To assess the cytotoxicity of extracts from a polymer potentially containing PGDM by

measuring the metabolic activity of a cell line.

Materials:

Test polymer

Cell culture medium (e.g., DMEM)

Mammalian cell line (e.g., L929 fibroblasts)

Sterile phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or isopropanol with HCl)

96-well cell culture plates

Incubator (37°C, 5% CO2)

Microplate reader

Methodology:

Extract Preparation:

Prepare samples of the test polymer with a specific surface area to volume ratio (e.g., 3

cm²/mL) in cell culture medium.

Incubate the polymer in the medium at 37°C for 24-72 hours to create the extract.

Use a negative control (high-density polyethylene) and a positive control (e.g., organotin-

stabilized PVC) under the same conditions.
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Cell Seeding:

Seed cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well.

Incubate for 24 hours to allow for cell attachment.

Cell Exposure:

Remove the existing medium and replace it with the prepared polymer extracts (test,

negative, and positive controls).

Incubate the cells with the extracts for 24-48 hours.

MTT Assay:

After the exposure period, remove the extracts and add MTT solution to each well.

Incubate for 2-4 hours, allowing viable cells to convert the yellow MTT into purple

formazan crystals.

Remove the MTT solution and add a solubilization solution to dissolve the formazan

crystals.

Data Analysis:

Measure the absorbance of each well using a microplate reader at a wavelength of 570

nm.

Calculate cell viability as a percentage relative to the negative control. A significant

reduction in viability compared to the negative control indicates a cytotoxic effect.

Emergency and Disposal Plans
Spill Response:

In the event of a spill, a clear and immediate response is necessary to ensure safety and

minimize environmental contamination.
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PGDM Spill Occurs

Evacuate non-essential personnel
and ensure adequate ventilation.

Don appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Vapor respirator (if needed)

Remove all sources of ignition.

Contain the spill using inert absorbent material
(e.g., vermiculite, dry sand, or earth).

Collect absorbed material using
non-sparking tools and place in a
suitable chemical waste container.

Clean the contaminated surface thoroughly
with soap and water.

Dispose of waste container according to
local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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